(E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide
• InChI: InChI=1S/C20H27N5O/c1-15-17-7-4-5-8-18(17)20(23-22-15)25-13-10-16(11-14-25)21-19(26)9-6-12-24(2)3/h4-9,16H,10-14H2,1-3H3,(H,21,26)/b9-6+
• InChI Key: CVJWLLJMNNDJHO-RMKNXTFCSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)N3CCC(CC3)NC(=O)C=CCN(C)C
• Isomeric SMILES: CC1=NN=C(C2=CC=CC=C12)N3CCC(CC3)NC(=O)/C=C/CN(C)C
• Molecular Formula: C20H27N5O
• Molecular Weight: 353.5 g/mol

Description

(E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide, also known as DMXB-A, is a selective agonist for the α7 nicotinic acetylcholine receptor (nAChR). This compound has been the subject of scientific research due to its potential therapeutic applications in various neurological disorders.

Mechanism Of Action

(E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide selectively activates the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the brain. Activation of the α7 nAChR by (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide leads to the influx of calcium ions into the cell, which triggers a series of downstream signaling events that are involved in various physiological processes, including synaptic plasticity, neuroprotection, and inflammation.

Biochemical And Physiological Effects

(E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide has been shown to have a range of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, schizophrenia, and ADHD. (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide has also been shown to have anti-inflammatory effects and to promote neuroprotection. In addition, (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide has been investigated for its potential as a treatment for neuropathic pain, depression, and anxiety disorders.

Advantages And Limitations For Lab Experiments

(E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide has several advantages for lab experiments. It is a selective agonist for the α7 nAChR, which allows for the specific activation of this receptor without affecting other receptors. (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide is also relatively stable and can be easily synthesized in large quantities. However, there are also limitations to the use of (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide in lab experiments. It has a relatively short half-life, which can make it difficult to maintain consistent levels of the compound in the body. In addition, the effects of (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide can be influenced by factors such as age, sex, and genetic background.

Future Directions

There are several future directions for the study of (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide. One area of research is the development of more potent and selective α7 nAChR agonists. Another area of research is the investigation of the potential therapeutic applications of (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide in various neurological disorders. This includes further studies on its effects on cognitive function, memory, and neuroprotection. In addition, the potential use of (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide as a treatment for neuropathic pain, depression, and anxiety disorders should be further explored. Finally, the development of new delivery methods for (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide, such as nasal sprays or inhalers, could improve its efficacy and reduce potential side effects.

Synthesis Methods

(E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide can be synthesized using a multi-step process starting from 4-methylphthalazin-1-amine. The first step involves the reaction of 4-methylphthalazin-1-amine with 4-(chloromethyl)piperidine hydrochloride to form N-(4-methylphthalazin-1-yl)-4-(piperidin-4-yl)methylamine. The second step involves the reaction of N-(4-methylphthalazin-1-yl)-4-(piperidin-4-yl)methylamine with 4-dimethylaminobutyryl chloride to form (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). (E)-4-(Dimethylamino)-N-[1-(4-methylphthalazin-1-yl)piperidin-4-yl]but-2-enamide has also been investigated for its potential as a treatment for neuropathic pain, depression, and anxiety disorders.